Acetylisoniazid Acetylisoniazid Acetylisoniazid belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives. Pyridinecarboxylic acids and derivatives are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof. Acetylisoniazid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Acetylisoniazid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Acetylisoniazid can be biosynthesized from isoniazide.
N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide.
Brand Name: Vulcanchem
CAS No.: 1078-38-2
VCID: VC21174118
InChI: InChI=1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13)
SMILES: CC(=O)NNC(=O)C1=CC=NC=C1
Molecular Formula: C8H9N3O2
Molecular Weight: 179.18 g/mol

Acetylisoniazid

CAS No.: 1078-38-2

Cat. No.: VC21174118

Molecular Formula: C8H9N3O2

Molecular Weight: 179.18 g/mol

* For research use only. Not for human or veterinary use.

Acetylisoniazid - 1078-38-2

Specification

Description Acetylisoniazid belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives. Pyridinecarboxylic acids and derivatives are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof. Acetylisoniazid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Acetylisoniazid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Acetylisoniazid can be biosynthesized from isoniazide.
N'-acetylisoniazid is a carbohydrazide resulting from the formal condensation of the carboxy group of isonicotinic acid with hydrazine and subsequent acetylation of the monosubstituted nitrogen atom. It has a role as a metabolite. It derives from an isoniazide.
CAS No. 1078-38-2
Molecular Formula C8H9N3O2
Molecular Weight 179.18 g/mol
IUPAC Name N'-acetylpyridine-4-carbohydrazide
Standard InChI InChI=1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13)
Standard InChI Key CVBGNAKQQUWBQV-UHFFFAOYSA-N
SMILES CC(=O)NNC(=O)C1=CC=NC=C1
Canonical SMILES CC(=O)NNC(=O)C1=CC=NC=C1

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